Cas no 1211593-50-8 (1-(4-pyridyl)cyclobutanamine;dihydrobromide)

• Product Name: 1-(4-pyridyl)cyclobutanamine;dihydrobromide
• CAS No: 1211593-50-8
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• MDL: MFCD09910040
• CID: 1083096
• PubChem ID: 49853417
• Update Time: 2025-06-11

1-(4-pyridyl)cyclobutanamine;dihydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(Pyridin-4-yl)cyclobutanamine
• 1-pyridin-4-ylcyclobutan-1-amine
• 1-(4-pyridyl)cyclobutanamine;dihydrobromide
• EN300-303591
• 1211593-50-8
• 1212058-00-8
• 1-(PYRIDIN-4-YL)CYCLOBUTAN-1-AMINE
• Cyclobutanamine,1-(4-pyridinyl)-
• DTXSID70678750
• Z1198261773
• SCHEMBL10002488
• DB-328681
• CS-0245351
• AKOS006313381
• AM85501
• DS-020283
• AB55050

• MDL： MFCD09910040
• Inchi： 1S/C9H12N2/c10-9(4-1-5-9)8-2-6-11-7-3-8/h2-3,6-7H,1,4-5,10H2
• InChI Key： IDWHILRTFFJHIU-UHFFFAOYSA-N
• SMILES： NC1(C2C=CN=CC=2)CCC1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 257.5±23.0 °C at 760 mmHg
• Flash Point: 133.3±9.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-(4-pyridyl)cyclobutanamine;dihydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-pyridyl)cyclobutanamine;dihydrobromide

1-(4-Pyridyl)cyclobutanamine; Dihydrobromide: A Comprehensive Overview

The compound with CAS No. 1211593-50-8, commonly referred to as 1-(4-pyridyl)cyclobutanamine; dihydrobromide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into its chemical structure, synthesis, pharmacological activities, and recent advancements in research.

1-(4-Pyridyl)cyclobutanamine; dihydrobromide is a bicyclic compound that combines a pyridine ring with a cyclobutane ring. The pyridine moiety is a six-membered aromatic ring containing one nitrogen atom, while the cyclobutane ring is a four-membered saturated ring. This combination creates a rigid and strained structure, which is often associated with unique chemical reactivity and biological activity. The dihydrobromide salt form of this compound suggests that it exists as a bromide counterion, which may influence its solubility and stability under certain conditions.

The synthesis of 1-(4-pyridyl)cyclobutanamine; dihydrobromide involves a series of intricate organic reactions. Researchers have employed various methodologies, including Friedel-Crafts alkylation, cycloaddition reactions, and hydrogenation processes, to construct the desired molecule. Recent studies have focused on optimizing these synthetic routes to enhance yield and purity, making the compound more accessible for further research and potential commercial applications.

Pharmacologically, 1-(4-pyridyl)cyclobutanamine; dihydrobromide has demonstrated promising activity in several biological systems. It has been investigated for its potential as a kinase inhibitor, which could play a role in treating various diseases such as cancer and inflammatory disorders. Additionally, this compound has shown selectivity towards certain G-protein coupled receptors (GPCRs), making it a candidate for modulating neurotransmitter systems in the central nervous system.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 1-(4-pyridyl)cyclobutanamine; dihydrobromide. These studies have provided insights into its binding interactions with target proteins, shedding light on its mechanism of action. Furthermore, preclinical trials have revealed that the compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity in animal models.

In terms of therapeutic applications, 1-(4-pyridyl)cyclobutanamine; dihydrobromide holds potential in the development of novel drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and interact with key neuronal pathways makes it an attractive candidate for further exploration in clinical settings.

Despite its promising attributes, there are challenges associated with the development of 1-(4-pyridyl)cyclobutanamine; dihydrobromide as a therapeutic agent. Issues such as scalability of synthesis and long-term safety profiles need to be addressed before it can be considered for human use. However, ongoing research continues to refine its properties and explore new avenues for application.

In conclusion, 1-(4-pyridyl)cyclobutanamine; dihydrobromide represents an intriguing molecule with diverse applications in drug discovery. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound may unlock new possibilities in the treatment of complex diseases worldwide.